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Compound of Interest

Compound Name: delta-2-Ceftazidime

Cat. No.: B193858

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic methods used for
the characterization of A%-Ceftazidime, a significant impurity of the third-generation
cephalosporin antibiotic, Ceftazidime. While detailed, publicly available spectroscopic data for
A2-Ceftazidime is limited, this document outlines the established analytical techniques,
expected spectral characteristics, and detailed experimental protocols based on the analysis of
Ceftazidime and its related impurities.

Introduction

Ceftazidime is a broad-spectrum (-lactam antibiotic widely used in the treatment of serious
bacterial infections.[1] The stability of Ceftazidime is a critical aspect of its efficacy and safety,
with the isomerization of the double bond in the dihydrothiazine ring from the biologically active
A3-position to the inactive A2-position being a key degradation pathway.[2] This transformation
results in the formation of A2-Ceftazidime, also known as Ceftazidime Impurity A.[3][4] Accurate
identification and quantification of this impurity are crucial for ensuring the quality and safety of
Ceftazidime drug products.

This guide focuses on the primary spectroscopic techniques employed for the characterization
of A2-Ceftazidime: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry
(MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy, often coupled with High-Performance
Liquid Chromatography (HPLC).
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Physicochemical Properties

A summary of the key physicochemical properties of A2-Ceftazidime is presented in Table 1.

Property Value Source(s)

(6R,7R)-7-[[(22)-2-(2-amino-
1,3-thiazol-4-yl)-2-(2-
carboxypropan-2-

Chemical Name yloxyimino)acetyl]amino]-8-
0x0-3-(pyridin-1-ium-1-
ylmethyl)-5-thia-1-
azabicyclo[4.2.0]oct-3-ene-2-

carboxylate

A2-Ceftazidime, Ceftazidime

Synonyms mpurity A [31[4]
Molecular Formula C22H22N607S2

Molecular Weight 546.6 g/mol [5]
CAS Number 1000980-60-8 [4]

Chromatographic Separation

High-Performance Liquid Chromatography (HPLC) is the cornerstone for the separation of A2-
Ceftazidime from the parent drug and other related substances.[2]

Experimental Protocol: HPLC-UV

Atypical HPLC-UV method for the analysis of Ceftazidime and its impurities is detailed below.
Instrumentation:

o A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or
Diode Array Detector (DAD).

Chromatographic Conditions:
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e Column: Areversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 pum particle size) is
commonly used.[6]

» Mobile Phase: A gradient elution is typically employed to achieve optimal separation. An
example of a mobile phase could be a mixture of an aqueous buffer (e.g., ammonium
dihydrogen phosphate adjusted to a specific pH) and an organic modifier like acetonitrile.[7]

o Flow Rate: A flow rate of around 1.0 to 1.5 mL/min is generally used.[6]

e Column Temperature: The column is often maintained at a constant temperature, for
instance, 35°C, to ensure reproducibility.

o Detection Wavelength: Detection is typically performed in the range of 230 nm to 260 nm,
with specific methods utilizing 254 nm or 255 nm.[2]

« Injection Volume: A typical injection volume is 10 pL.[6]

Sample Preparation:

o Accurately weigh and dissolve the sample in a suitable diluent, which is often the mobile
phase or a component of it.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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